Cas no 1217838-01-1 ((r)-(3-Pyrrolidin-2-yl-propyl)-carbamic acid tert-butyl ester)

• Product Name: (r)-(3-Pyrrolidin-2-yl-propyl)-carbamic acid tert-butyl ester
• CAS No: 1217838-01-1
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• MDL: MFCD06656824
• CID: 3164662
• PubChem ID: 29948391
• Update Time: 2025-06-09

(r)-(3-Pyrrolidin-2-yl-propyl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (r)-(3-Pyrrolidin-2-yl-propyl)-carbamic acid tert-butyl ester
• TERT-BUTYL N-{3-[(2R)-PYRROLIDIN-2-YL]PROPYL}CARBAMATE
• (R)-(3-Pyrrolidin-2-yl--propyl)-carbamic acid tert-butyl ester
• tert-Butyl (R)-(3-(pyrrolidin-2-yl)propyl)carbamate
• AKOS027338386
• (R)-tert-Butyl(3-(pyrrolidin-2-yl)propyl)carbamate
• tert-butyl N-[3-[(2R)-pyrrolidin-2-yl]propyl]carbamate
• Carbamic acid, N-[3-(2R)-2-pyrrolidinylpropyl]-, 1,1-dimethylethyl ester
• CS-0053091
• 1217838-01-1
• MFCD06656824
• P15267
• (R)-tert-Butyl (3-(pyrrolidin-2-yl)propyl)carbamate
• AS-52503

• MDL： MFCD06656824
• Inchi： 1S/C12H24N2O2/c1-12(2,3)16-11(15)14-9-5-7-10-6-4-8-13-10/h10,13H,4-9H2,1-3H3,(H,14,15)/t10-/m1/s1
• InChI Key： PBGQRRIIQREOFN-SNVBAGLBSA-N
• SMILES： O(C(NCCC[C@H]1CCCN1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.4Ų

Additional information on (r)-(3-Pyrrolidin-2-yl-propyl)-carbamic acid tert-butyl ester

Introduction to (R)-(3-Pyrrolidin-2-yl-propyl)-carbamic acid tert-butyl ester (CAS No. 1217838-01-1)

The compound (R)-(3-Pyrrolidin-2-yl-propyl)-carbamic acid tert-butyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 1217838-01-1, is a significant molecule in the field of pharmaceutical chemistry and drug discovery. This chiral carbamate derivative has garnered attention due to its structural features and potential applications in medicinal chemistry. The presence of a pyrrolidin-2-yl moiety and a tert-butyl ester group contributes to its unique chemical properties, making it a valuable scaffold for the development of novel therapeutic agents.

Chiral compounds play a pivotal role in modern drug design, as the stereochemistry of a molecule can significantly influence its biological activity, pharmacokinetics, and overall efficacy. The (R)-configuration of the compound under discussion underscores its enantiomeric purity, which is critical for ensuring predictable pharmacological outcomes. This specificity is particularly important in the development of small-molecule drugs where subtle differences in molecular geometry can lead to profound variations in biological response.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the interactions between such derivatives and biological targets. The pyrrolidin-2-yl group, a common pharmacophore in drug candidates, is known for its ability to mimic the binding pockets of various enzymes and receptors. This structural motif has been extensively explored in the design of kinase inhibitors, G protein coupled receptor (GPCR) modulators, and other therapeutic molecules. The incorporation of this group into (R)-(3-Pyrrolidin-2-yl-propyl)-carbamic acid tert-butyl ester enhances its potential as a lead compound for further optimization.

The tert-butyl ester functionality serves multiple purposes in this molecule. It acts as a protecting group for the carbamic acid moiety, facilitating synthetic manipulations while maintaining the integrity of the core structure. Additionally, esters are known to exhibit favorable solubility properties, which can improve the bioavailability of drug candidates. The tert-butyl group further stabilizes the carbamate functionality, preventing unwanted hydrolysis under physiological conditions.

In the realm of medicinal chemistry, derivatives of carbamic acids have shown promise as intermediates in the synthesis of more complex molecules. The reactivity of the carbamate group allows for facile transformations into other functional groups, such as amides or ureas, which are prevalent in many bioactive compounds. This versatility makes (R)-(3-Pyrrolidin-2-yl-propyl)-carbamic acid tert-butyl ester a versatile building block for drug discovery campaigns.

Current research efforts are focused on leveraging chiral auxiliaries and asymmetric catalysis to improve the efficiency of enantioselective synthesis. The development of novel methodologies for constructing complex stereocenters has enabled the rapid exploration of chemical space. This compound exemplifies how strategic modifications can yield highly functionalized molecules with tailored properties. By integrating advanced synthetic techniques with computational predictions, researchers can accelerate the discovery process and identify promising candidates for further development.

The biological activity of (R)-(3-Pyrrolidin-2-yl-propyl)-carbamic acid tert-butyl ester has been preliminarily investigated in several contexts. Studies have suggested that this derivative may interact with specific enzymes or receptors involved in metabolic pathways relevant to diseases such as cancer, inflammation, and neurological disorders. While detailed pharmacological data is still emerging, these preliminary findings highlight its potential as a starting point for structure-based drug design.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Modern synthetic approaches often employ transition metal catalysis and flow chemistry techniques to enhance efficiency and scalability. These methodologies align with the growing emphasis on sustainable chemistry practices within the pharmaceutical industry.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them in precise ways. The integration of machine learning algorithms into drug discovery pipelines has further accelerated the identification of novel scaffolds like (R)-(3-Pyrrolidin-2-yl-propyl)-carbamic acid tert-butyl ester. By analyzing large datasets and predicting molecular properties, researchers can prioritize compounds based on their potential therapeutic value.

In conclusion,(R)-(3-Pyrrolidin-2-yl-propyl)-carbamic acid tert-butyl ester (CAS No. 1217838-01-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its synthetic accessibility and potential biological activity, make it a valuable asset in drug development efforts. As research progresses, this compound will continue to serve as a foundation for exploring new therapeutic strategies across various disease areas.